Cas no 338401-02-8 (N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide
• CAS No: 338401-02-8
• MF: C₁₃H₈F₃IN₂O
• MW: 392.115105628967
• CID: 5703666
• PubChem ID: 1471568
• Update Time: 2025-09-19

N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2M-909
• N-(5-iodo-2-pyridinyl)-3-(trifluoromethyl)benzenecarboxamide
• HMS576N03
• N-(5-iodopyridin-2-yl)-3-(trifluoromethyl)benzamide
• 338401-02-8
• AKOS005085884
• Bionet1_002901
• N-(5-Iodo-2-pyridinyl)-3-(trifluoromethyl)benzamide
• Benzamide, N-(5-iodo-2-pyridinyl)-3-(trifluoromethyl)-
• N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C13H8F3IN2O/c14-13(15,16)9-3-1-2-8(6-9)12(20)19-11-5-4-10(17)7-18-11/h1-7H,(H,18,19,20)
• InChI Key： YIMRTTNIVIBVPM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NC(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 391.96334g/mol
• Monoisotopic Mass: 391.96334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.806±0.06 g/cm3(Predicted)
• Boiling Point: 345.7±42.0 °C(Predicted)
• pka: 11.12±0.70(Predicted)

Additional information on N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide

Professional Introduction to N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 338401-02-8)

N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 338401-02-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and development. The presence of both iodopyridine and trifluoromethyl substituents in its molecular framework endows it with distinct chemical properties that make it particularly interesting for synthetic and biological applications.

The iodopyridine moiety is a key structural element that contributes to the compound's reactivity and potential interactions with biological targets. Iodine-containing heterocycles are well-documented for their role in medicinal chemistry, often serving as versatile intermediates in the synthesis of more complex molecules. The pyridine ring, in particular, is a ubiquitous scaffold in pharmaceuticals, known for its ability to engage with various biological receptors and enzymes. The introduction of an iodine atom at the 5-position of the pyridine ring further enhances its utility, allowing for cross-coupling reactions such as Suzuki-Miyaura coupling, which are widely employed in the construction of biaryl compounds.

The trifluoromethyl group is another critical feature of N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide. This substituent is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, the electron-withdrawing nature of the trifluoromethyl group can increase metabolic stability, enhance binding affinity to biological targets, and influence the overall bioavailability of a drug candidate. These attributes make trifluoromethyl-containing compounds highly sought after in the pharmaceutical industry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide has emerged as a compound of interest due to its potential applications in these areas. For instance, studies have suggested that iodopyridine derivatives can exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The combination of the iodopyridine and trifluoromethyl groups may enhance the compound's ability to interact with these targets, leading to potent therapeutic effects.

The benzamide moiety in N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide also contributes to its biological relevance. Benzamides are a class of compounds that have been extensively explored for their pharmacological activities. They often serve as key intermediates in the synthesis of drugs used to treat conditions such as pain, inflammation, and neurological disorders. The incorporation of both iodopyridine and trifluoromethyl groups into this framework suggests that it may possess unique properties that could be leveraged for therapeutic purposes.

The synthesis of N-(5-Iodopyridin-2-yl)-3-(trifluoromethyl)benzamide) involves multi-step organic transformations that highlight the compound's synthetic complexity. The iodination of the pyridine ring is a critical step, requiring precise control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the trifluoromethyl group further complicates the synthetic route but ultimately enhances the compound's pharmacological potential.

Ongoing research into N-(5-Iodopyridin-2-yl-)< strong >3-(trifluoromethyl)benzamide ) continues to reveal new possibilities for its application in drug development. For example, recent studies have explored its use as a precursor in the synthesis of more complex molecules through palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of additional functional groups at specific positions within the molecule, expanding its chemical diversity and biological activity.

The potential applications of N-(< strong >5-Iodopyridin-2-yl ) -< strong >3-(trifluoromethyl)benzamide ) extend beyond oncology and inflammation research. There is growing interest in using this compound as a tool for investigating enzyme mechanisms and developing novel inhibitors. Its unique structural features make it an attractive candidate for probing interactions with biological targets at a molecular level.

In conclusion, N-(< strong >5-Iodopyridin-2-yl ) -< strong >3-(trifluoromethyl)benzamide (CAS No. 338401-02-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its combination of < strong >iodopyridine ) -substituents provides a rich foundation for further exploration into drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.